Cas no 845618-08-8 (5-chloro-2-trifluoromethyl-pyrimidine)

5-chloro-2-trifluoromethyl-pyrimidine structure
845618-08-8 structure
Product Name:5-chloro-2-trifluoromethyl-pyrimidine
CAS No:845618-08-8
MF:C5H2ClF3N2
MW:182.530990123749
MDL:MFCD09754045
CID:716345
PubChem ID:33697960
Update Time:2024-10-26

5-chloro-2-trifluoromethyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-(trifluoromethyl)pyrimidine
    • 5-Chloro-2-trifluoromethyl-pyrimidine
    • Pyrimidine,5-chloro-2-(trifluoromethyl)-
    • 5-Chloro-2-(trifluoromethyl)pyrimidine (ACI)
    • 5-Chloro-2-trifluoromethylpyrimidine
    • O11397
    • AKOS006329458
    • 5-Chloro-2-(trifluoromethyl)-pyrimidine
    • CS-0019326
    • AB51513
    • SCHEMBL156478
    • AS-50220
    • DB-076073
    • 845618-08-8
    • SY362213
    • Pyrimidine, 5-chloro-2-(trifluoromethyl)-
    • DTXSID00652826
    • MFCD09754045
    • 5-chloro-2-trifluoromethyl-pyrimidine
    • MDL： MFCD09754045
    • Inchi： 1S/C5H2ClF3N2/c6-3-1-10-4(11-2-3)5(7,8)9/h1-2H
    • InChI Key： MXCKWZRZRRBNMX-UHFFFAOYSA-N
    • SMILES： FC(C1N=CC(Cl)=CN=1)(F)F

Computed Properties

  • Exact Mass: 181.98600
  • Monoisotopic Mass: 181.9858603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 2.14880

5-chloro-2-trifluoromethyl-pyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-chloro-2-trifluoromethyl-pyrimidine Pricemore >>

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 845618-08-8 95%
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Chemenu
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 845618-08-8 95%
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 845618-08-8 95%
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eNovation Chemicals LLC
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 845618-08-8 95+%
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5-chloro-2-trifluoromethyl-pyrimidine Production Method

Production Method 1

1717-59-5 1717-59-5
845618-08-8 845618-08-8
Reaction Conditions
1.1 Reagents: Basic copper carbonate Solvents: Diethyl ether ;  1 h, rt; 24 h, rt
2.1 Reagents: Copper Solvents: Dimethylformamide ;  -78 °C → rt; 3 h, rt
Reference
Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2
Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

Production Method 2

697-18-7 697-18-7
845618-08-8 845618-08-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt; 0 °C → rt; overnight, rt; 2 h, 0 °C
2.1 Reagents: Basic copper carbonate Solvents: Diethyl ether ;  1 h, rt; 24 h, rt
3.1 Reagents: Copper Solvents: Dimethylformamide ;  -78 °C → rt; 3 h, rt
Reference
Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2
Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

Production Method 3

874676-81-0 874676-81-0
1629684-53-2 1629684-53-2
845618-08-8 845618-08-8
Reaction Conditions
1.1 Reagents: Copper Solvents: Dimethylformamide ;  -78 °C → rt; 3 h, rt
Reference
Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2
Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

Production Method 4

680-15-9 680-15-9
874676-81-0 874676-81-0
845618-08-8 845618-08-8
Reaction Conditions
1.1 Catalysts: Cupric chloride Solvents: Dimethylformamide ;  rt → 110 °C; 2 h, 110 °C
Reference
Copper(II)-catalyzed trifluoromethylation of iodoarenes using Chen's reagent
Zhao, Shiyu; et al, Organic Chemistry Frontiers, 2018, 5(7), 1143-1147

Production Method 5

680-15-9 680-15-9
874676-81-0 874676-81-0
845618-08-8 845618-08-8
Reaction Conditions
1.1 Catalysts: Cuprous iodide Solvents: Dimethylformamide ;  3 h, 80 °C
Reference
Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2
Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

Production Method 6

16919-18-9 16919-18-9
354-37-0 354-37-0
291756-75-7 291756-75-7
845618-08-8 845618-08-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ;  5 h, rt
Reference
Selective GlyT1 Inhibitors: Discovery of [4-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazin-1-yl][5-methanesulfonyl-2-((S)-2,2,2-trifluoro-1-methylethoxy)phenyl]methanone (RG1678), a Promising Novel Medicine To Treat Schizophrenia
Pinard, Emmanuel; et al, Journal of Medicinal Chemistry, 2010, 53(12), 4603-4614

Production Method 7

697-18-7 697-18-7
845618-08-8 845618-08-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Acetic acid, 2,2-difluoro-2-(fluorosulfonyl)-, copper(2+) salt (2:1) Solvents: Water ;  rt; 0 °C → rt; overnight, rt; 3 h, 0 °C
2.1 Catalysts: Cuprous iodide Solvents: Dimethylformamide ;  3 h, 80 °C
Reference
Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2
Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

5-chloro-2-trifluoromethyl-pyrimidine Raw materials

5-chloro-2-trifluoromethyl-pyrimidine Preparation Products

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